Cas no 1856407-20-9 (2H-Pyran, 4-(chloromethyl)tetrahydro-4-(2-propen-1-yl)-)

• Product Name: 2H-Pyran, 4-(chloromethyl)tetrahydro-4-(2-propen-1-yl)-
• CAS No: 1856407-20-9
• MF: C₉H₁₅ClO
• MW: 174.667802095413
• CID: 5283484
• Update Time: 2025-05-22

2H-Pyran, 4-(chloromethyl)tetrahydro-4-(2-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran, 4-(chloromethyl)tetrahydro-4-(2-propen-1-yl)-

• Inchi： 1S/C9H15ClO/c1-2-3-9(8-10)4-6-11-7-5-9/h2H,1,3-8H2
• InChI Key： YMHKBAHIPACJJE-UHFFFAOYSA-N
• SMILES： C1OCCC(CCl)(CC=C)C1

Additional information on 2H-Pyran, 4-(chloromethyl)tetrahydro-4-(2-propen-1-yl)-

Comprehensive Guide to 2H-Pyran, 4-(chloromethyl)tetrahydro-4-(2-propen-1-yl)- (CAS No. 1856407-20-9)

2H-Pyran, 4-(chloromethyl)tetrahydro-4-(2-propen-1-yl)- (CAS No. 1856407-20-9) is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry and pharmaceutical research. This compound, characterized by its unique pyran ring structure and functional groups, serves as a versatile intermediate in the synthesis of complex molecules. Its chloromethyl and propenyl substituents make it particularly valuable for constructing bioactive molecules, polymers, and agrochemicals.

The growing demand for high-purity intermediates in drug discovery has placed 2H-Pyran, 4-(chloromethyl)tetrahydro-4-(2-propen-1-yl)- in the spotlight. Researchers are increasingly exploring its potential in green chemistry applications, aligning with the global push for sustainable synthetic methods. The compound's reactivity profile allows for selective modifications, making it a favorite among chemists working on catalysis and molecular design.

From a structural perspective, the tetrahydro-4-(2-propen-1-yl) moiety provides an interesting platform for further functionalization. This feature has led to its use in developing flavor and fragrance ingredients, where subtle structural changes can dramatically alter olfactory properties. The chloromethyl group offers excellent leaving group potential, facilitating nucleophilic substitution reactions that are fundamental to many synthetic pathways.

The pharmaceutical industry has shown particular interest in CAS No. 1856407-20-9 as a building block for heterocyclic compounds with potential therapeutic applications. Recent publications have highlighted its utility in creating analogs of natural products with improved bioavailability. This aligns with current research trends focusing on drug-like properties and ADME optimization in early-stage drug development.

In material science, the 2H-Pyran derivative has found applications in the development of specialty polymers. Its ability to participate in both polymerization and post-polymerization modification makes it valuable for creating materials with tailored properties. Researchers are investigating its potential in self-healing materials and stimuli-responsive systems, areas that have seen exponential growth in recent years.

The synthesis and handling of 4-(chloromethyl)tetrahydro-4-(2-propen-1-yl)-2H-Pyran require specialized knowledge of organic chemistry techniques. Proper storage conditions and handling protocols are essential to maintain the compound's stability and reactivity. Many laboratories are now adopting automated synthesis platforms to work with such intermediates more efficiently and safely.

Analytical characterization of 1856407-20-9 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods are crucial for verifying purity and structure, especially when the compound is used in sensitive applications like pharmaceutical synthesis or material fabrication.

The commercial availability of 2H-Pyran, 4-(chloromethyl)tetrahydro-4-(2-propen-1-yl)- has improved significantly in recent years, with several specialty chemical suppliers offering it in various quantities. This increased accessibility has facilitated research across multiple disciplines, from medicinal chemistry to polymer science.

Looking ahead, the future applications of CAS 1856407-20-9 appear promising. With the continuous advancement in computational chemistry and AI-assisted molecular design, researchers can better predict and exploit the compound's reactivity. This aligns with the current industry focus on rational design and predictive synthesis approaches.

Environmental considerations are also shaping research directions involving this compound. Scientists are exploring biodegradable derivatives and eco-friendly synthetic routes that maintain the compound's utility while reducing environmental impact. This reflects the broader chemical industry's commitment to green chemistry principles and sustainable development goals.

For researchers considering working with 4-(chloromethyl)tetrahydro-4-(2-propen-1-yl)-2H-Pyran, it's essential to consult the latest literature and safety data sheets. The compound's reactivity offers tremendous opportunities for innovation but requires proper understanding of its chemical behavior and compatibility with other reagents.

The patent landscape surrounding 1856407-20-9 and related compounds has been expanding, indicating growing commercial interest. Companies are protecting novel synthetic methods and applications, particularly in the fine chemicals and specialty materials sectors. This intellectual property activity suggests that the compound will continue to play an important role in chemical innovation.

Academic institutions and research organizations worldwide are incorporating 2H-Pyran, 4-(chloromethyl)tetrahydro-4-(2-propen-1-yl)- into their synthetic toolkits. Its versatility makes it valuable for both methodology development and target-oriented synthesis, serving diverse research objectives across the chemical sciences.

As analytical techniques become more sophisticated, our understanding of CAS No. 1856407-20-9's behavior in complex systems continues to improve. Advanced spectroscopic methods and computational modeling are providing deeper insights into its reactivity patterns and potential applications.

The compound's role in click chemistry applications has recently emerged as an exciting research direction. Its structural features make it suitable for participating in high-yielding reactions that are valuable for constructing complex molecular architectures efficiently.

In conclusion, 2H-Pyran, 4-(chloromethyl)tetrahydro-4-(2-propen-1-yl)- (CAS No. 1856407-20-9) represents an important chemical building block with diverse applications across multiple scientific disciplines. Its unique combination of structural features and reactivity continues to inspire innovation in synthetic chemistry, materials science, and pharmaceutical research.